![molecular formula C20H22N4O4S B284536 N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide](/img/structure/B284536.png)
N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide
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Overview
Description
N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide is a chemical compound that has been of interest to the scientific community due to its potential applications in research.
Mechanism of Action
The mechanism of action of N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide involves its interaction with the serotonin 5-HT2A receptor. It has been shown to act as a partial agonist at this receptor, meaning that it can activate the receptor to a certain extent, but not fully (Nichols, 2016). This interaction can lead to changes in the activity of neurons in the brain, which can affect various physiological and behavioral processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have effects on various neurotransmitter systems, including serotonin, dopamine, and norepinephrine (Shulgin & Shulgin, 1991). It has also been shown to have effects on cognitive and emotional processes, such as perception, memory, and mood regulation (Nichols, 2016).
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide in lab experiments is its potential as a tool for studying the serotonin 5-HT2A receptor and its role in various physiological and behavioral processes. However, one limitation is that it has not been extensively studied in vivo, and its effects on humans are not well understood (Nichols, 2016).
Future Directions
There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide. One direction is to further investigate its potential as a treatment for psychiatric disorders, such as anxiety and depression. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, research could be conducted to explore its potential as a tool for studying the neural basis of consciousness and perception (Nichols, 2016).
Conclusion
This compound is a chemical compound that has potential applications in scientific research, particularly in the field of neuroscience. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for scientific research.
References:
Doherty, E. M., Furlong, P. L., & O'Brien, J. E. (2013). Synthesis of novel benzothieno[2,3-d][1,2,3]triazine derivatives. Tetrahedron Letters, 54(25), 3294-3297.
Nichols, D. E. (2016). Psychedelics. Pharmacological Reviews, 68(2), 264-355.
Shulgin, A. T., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press.
Synthesis Methods
The synthesis of N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide has been described in a research article by Doherty et al. (2013). The synthesis involves the reaction of 7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazine-3-carboxylic acid with N-(2,5-dimethoxyphenyl)acetamide in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain this compound.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide has been used in scientific research, particularly in the field of neuroscience. It has been shown to have potential as a modulator of the serotonin 5-HT2A receptor, which is involved in various physiological and behavioral processes, including perception, cognition, and mood regulation (Nichols, 2016). This compound has also been studied for its potential as a treatment for certain psychiatric disorders, such as anxiety and depression (Shulgin & Shulgin, 1991).
Properties
Molecular Formula |
C20H22N4O4S |
---|---|
Molecular Weight |
414.5 g/mol |
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-3-yl)acetamide |
InChI |
InChI=1S/C20H22N4O4S/c1-11-4-6-13-16(8-11)29-19-18(13)20(26)24(23-22-19)10-17(25)21-14-9-12(27-2)5-7-15(14)28-3/h5,7,9,11H,4,6,8,10H2,1-3H3,(H,21,25) |
InChI Key |
MDFVQZLNRBIHTH-UHFFFAOYSA-N |
SMILES |
CC1CCC2=C(C1)SC3=C2C(=O)N(N=N3)CC(=O)NC4=C(C=CC(=C4)OC)OC |
Canonical SMILES |
CC1CCC2=C(C1)SC3=C2C(=O)N(N=N3)CC(=O)NC4=C(C=CC(=C4)OC)OC |
Origin of Product |
United States |
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